Cas no 339008-91-2 (5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid)

5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid structure

339008-91-2 structure

Product Name:5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid

CAS No:339008-91-2

MF:C₁₃H₈Cl₃NO₃

MW:332.566520690918

MDL:MFCD00140087

CID:3061559

PubChem ID:1482991

Update Time:2025-04-21

5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid
- MFCD00140087
- 5-chloro-1-[(3,4-dichlorophenyl)methyl]-6-oxopyridine-3-carboxylic acid
- AKOS005070960
- 339008-91-2
- 7E-370S
- 5-chloro-1-[(3,4-dichlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxylic acid
- 5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
- 5-chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6- dihydro-3-pyridinecarboxylic acid
- CS-0367112
- 5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylicacid
- SCHEMBL2525802
- MDL： MFCD00140087
- Inchi： 1S/C13H8Cl3NO3/c14-9-2-1-7(3-10(9)15)5-17-6-8(13(19)20)4-11(16)12(17)18/h1-4,6H,5H2,(H,19,20)
- InChI Key： UNVCOKQZRGHXKJ-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)O)=CN(C1=O)CC1C=CC(=C(C=1)Cl)Cl

Computed Properties

Exact Mass: 330.956976Da
Monoisotopic Mass: 330.956976Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 489
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 57.6Å²

Experimental Properties

Melting Point: 227-229°

5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid Security Information

HazardClass：IRRITANT

5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	045235-500mg	5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid, >95%	339008-91-2	>95%	500mg	$486.00	2023-09-09
Matrix Scientific	045235-1g	5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid, >95%	339008-91-2	>95%	1g	$603.00	2023-09-09
Matrix Scientific	045235-5g	5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid, >95%	339008-91-2	>95%	5g	$1384.00	2023-09-09
TRC	C029530-250mg	5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic Acid	339008-91-2		250mg	$ 435.00	2022-06-06
TRC	C029530-500mg	5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic Acid	339008-91-2		500mg	$ 720.00	2022-06-06
A2B Chem LLC	AI73835-1mg	5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid	339008-91-2	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI73835-5mg	5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid	339008-91-2	>95%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI73835-10mg	5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid	339008-91-2	>95%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI73835-500mg	5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid	339008-91-2	>95%	500mg	$466.00	2024-04-20
A2B Chem LLC	AI73835-1g	5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid	339008-91-2	>95%	1g	$638.00	2024-04-20

5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid Related Literature

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